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Compound of Interest

Compound Name: Fgfr-IN-3

Cat. No.: B12419840 Get Quote

The inhibitory activity of a compound against a panel of kinases is typically quantified by its

half-maximal inhibitory concentration (IC50). The following table summarizes the in vitro kinase

assay results for the irreversible pan-FGFR inhibitor, Futibatinib (TAS-120).

Kinase Target IC50 (nM)

FGFR1 1.8

FGFR2 1.4

FGFR3 1.6

FGFR4 3.7

This data indicates that Futibatinib (TAS-120) is a potent inhibitor of all four FGFR family

members in biochemical assays.[1]

Experimental Protocols: In Vitro Kinase Assay
A variety of in vitro kinase assay formats are available, including luminescence-based assays

like ADP-Glo™ and time-resolved fluorescence resonance energy transfer (TR-FRET) assays

like LanthaScreen™. These assays are designed to measure the enzymatic activity of a kinase

and its inhibition by a test compound.

Principle of the ADP-Glo™ Kinase Assay
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The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP

produced during a kinase reaction. The amount of ADP is directly proportional to the kinase

activity. The assay is performed in two steps: first, the kinase reaction occurs, and then

remaining ATP is depleted. In the second step, the ADP is converted to ATP, which is then used

in a luciferase/luciferin reaction to generate a luminescent signal.

Generalized Protocol for an In Vitro Kinase Assay (ADP-
Glo™ format)
This protocol provides a general framework for determining the IC50 of an inhibitor against an

FGFR kinase.

1. Reagents and Materials:

Recombinant human FGFR kinase (e.g., FGFR1, FGFR2, FGFR3, or FGFR4)[2]

Kinase-specific substrate (e.g., a poly-peptide substrate)

ATP

Test inhibitor (e.g., Futibatinib) serially diluted in DMSO

Kinase buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT)[3]

ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection

Reagent)

384-well plates (low volume, white)

Plate reader capable of measuring luminescence

2. Assay Procedure:

Compound Preparation: Prepare a serial dilution of the test inhibitor in DMSO. Further dilute

the compound in kinase buffer to the desired final concentrations.

Kinase Reaction Setup:
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Add 5 µL of the diluted test inhibitor to the wells of a 384-well plate.

Add 2.5 µL of a solution containing the FGFR kinase and substrate in kinase buffer.

Initiate the kinase reaction by adding 2.5 µL of ATP solution in kinase buffer. The final

reaction volume is 10 µL.

Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes).[3]

ADP Detection:

Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP.

Incubate at room temperature for 40 minutes.[3]

Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate

a luminescent signal.

Incubate at room temperature for 30-60 minutes.

Data Acquisition: Measure the luminescence signal using a plate reader.

3. Data Analysis:

The luminescent signal is proportional to the amount of ADP produced, which reflects the

kinase activity.

Plot the luminescence signal against the logarithm of the inhibitor concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the

concentration of the inhibitor that reduces the kinase activity by 50%.

Visualizations
Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.promega.com/-/media/files/resources/protocols/kinase-enzyme-appnotes/fgfr3-k650e-kinase-assay.pdf
https://www.promega.com/-/media/files/resources/protocols/kinase-enzyme-appnotes/fgfr3-k650e-kinase-assay.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Kinase Reaction

Signal Detection

Data Analysis

Serial Dilution of
FGFR Inhibitor

Dispense Inhibitor,
Kinase/Substrate, and ATP

into 384-well Plate

Preparation of Kinase,
Substrate, and ATP Solutions

Incubate at
Room Temperature

Add ADP-Glo™ Reagent
(Stop Reaction & Deplete ATP)

Add Kinase Detection Reagent
(Generate Luminescence)

Measure Luminescence
with Plate Reader

Plot Dose-Response Curve
and Calculate IC50

Click to download full resolution via product page

Caption: Workflow for an in vitro FGFR kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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